Cas no 2171993-98-7 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid
• CAS No: 2171993-98-7
• MF: C₂₆H₂₄N₂O₅
• MW: 444.479166984558
• CID: 5945821
• PubChem ID: 165515948
• Update Time: 2025-06-11

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid
• 2171993-98-7
• EN300-1515188
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]benzoic acid

• Inchi： 1S/C26H24N2O5/c1-16(14-24(29)28-23-13-7-6-12-21(23)25(30)31)27-26(32)33-15-22-19-10-4-2-8-17(19)18-9-3-5-11-20(18)22/h2-13,16,22H,14-15H2,1H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： MKCFOOXHIFKHJP-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CC(NC1C=CC=CC=1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 444.16852187g/mol
• Monoisotopic Mass: 444.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid

Introduction to 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic Acid (CAS No. 2171993-98-7)

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid (CAS No. 2171993-98-7) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its unique structural features and potential applications in drug development. The compound's structure includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is commonly used in peptide synthesis to prevent premature reactions and ensure the desired sequence of amino acids.

The Fmoc protecting group is particularly advantageous due to its stability under mild conditions and its ease of removal using secondary amines such as piperidine. This makes it an ideal choice for the synthesis of complex peptides and proteins, where precise control over the chemical environment is crucial. The presence of the benzoic acid moiety further enhances the compound's versatility, as it can participate in various chemical reactions and interactions, including hydrogen bonding and π-stacking.

In recent years, significant advancements have been made in understanding the biological activities and potential therapeutic applications of compounds like 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid. Research has shown that this compound exhibits promising properties as a potential lead molecule for the development of new drugs targeting various diseases. For instance, studies have demonstrated its ability to modulate specific protein-protein interactions, which are often implicated in the pathogenesis of diseases such as cancer and neurodegenerative disorders.

One notable area of research involves the use of this compound in the development of inhibitors for proteases, enzymes that play critical roles in many biological processes. Proteases are involved in a wide range of physiological and pathological events, including cell signaling, immune responses, and tissue remodeling. By designing inhibitors that selectively target specific proteases, researchers aim to develop more effective and safer therapeutic agents with reduced side effects.

The structural features of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid make it an excellent candidate for such inhibitor design. The Fmoc group can be easily removed to reveal the active amino group, which can then participate in covalent or non-covalent interactions with the target protease. Additionally, the benzoic acid moiety can enhance the compound's binding affinity through favorable interactions with the enzyme's active site.

Beyond its potential as a protease inhibitor, this compound has also shown promise in other therapeutic areas. For example, recent studies have explored its use as a scaffold for developing small molecules that can modulate G protein-coupled receptors (GPCRs), a large family of membrane receptors involved in numerous signaling pathways. GPCRs are important targets for drug discovery due to their involvement in a wide range of diseases, including cardiovascular disorders, metabolic syndromes, and psychiatric conditions.

The versatility of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid extends beyond its direct therapeutic applications. It can also serve as a valuable tool in chemical biology research, where it can be used to probe cellular processes and identify new targets for drug development. For instance, researchers have utilized this compound to study protein-protein interactions within living cells using techniques such as fluorescence resonance energy transfer (FRET) and bioluminescence resonance energy transfer (BRET).

In conclusion, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid (CAS No. 2171993-98-7) is a multifaceted compound with significant potential in both fundamental research and applied pharmaceutical development. Its unique structural features and functional groups make it an attractive candidate for a wide range of applications, from serving as a building block in peptide synthesis to acting as a lead molecule for drug discovery. As research continues to advance, it is likely that this compound will play an increasingly important role in uncovering new biological insights and developing innovative therapeutic strategies.